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Compound of Interest

Compound Name: Afzelin

Cat. No.: B7765603 Get Quote

Introduction

Afzelin (Kaempferol-3-O-rhamnoside) is a flavonoid glycoside found in various plants that has

garnered significant interest in biomedical research.[1] It exhibits a wide range of biological

activities, including anti-inflammatory, antioxidant, anti-cancer, and neuroprotective effects.[1][2]

For researchers investigating its therapeutic potential, the accurate and consistent preparation

of Afzelin stock solutions for in vitro experiments is a critical first step. These application notes

provide detailed protocols and essential data for the preparation, storage, and use of Afzelin in

a laboratory setting.

Physicochemical Properties of Afzelin

A clear understanding of Afzelin's properties is fundamental to its proper handling and use in

experiments.

Property Value Reference

CAS Number 482-39-3 [3]

Molecular Formula C₂₁H₂₀O₁₀

Molecular Weight 432.38 g/mol

Appearance Solid
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Solubility and Solvent Selection

The choice of solvent is crucial for dissolving Afzelin to create a high-concentration primary

stock solution, which can then be diluted to working concentrations for various in vitro assays.

Solvent Solubility Notes Reference

DMSO ≥ 1 mg/mL

A common solvent for

creating high-

concentration stock

solutions.

Ethanol ~12-50 mg/mL

Sonication may be

required to aid

dissolution.

For most cell-based assays, Dimethyl Sulfoxide (DMSO) is the recommended solvent for the

primary stock solution due to its high solubilizing capacity for Afzelin and its compatibility with

cell culture media at low final concentrations (typically ≤ 0.5%). It is imperative to ensure the

final DMSO concentration in the experimental setup does not exceed levels that could induce

cytotoxicity or other off-target effects.

Storage and Stability

Proper storage of Afzelin, both in its solid form and as a stock solution, is essential to maintain

its biological activity and prevent degradation.
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Form
Storage
Temperature

Duration Notes Reference

Solid Powder -20°C Up to 3 years
Protect from

light.

Stock Solution in

Solvent
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

Stock Solution in

Solvent
-20°C Up to 1 month

For shorter-term

storage.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Afzelin Primary Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution that can

be used for subsequent dilutions.

Materials:

Afzelin powder (MW: 432.38 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance and weighing paper

Vortex mixer

Procedure:

Calculate the required mass of Afzelin: To prepare 1 mL of a 10 mM stock solution, use the

following calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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Mass (mg) = 10 mmol/L x 0.001 L x 432.38 g/mol x 1000 mg/g = 4.32 mg

Weigh Afzelin: Carefully weigh out 4.32 mg of Afzelin powder using an analytical balance.

Dissolve in DMSO: Transfer the weighed Afzelin powder into a sterile tube. Add 1 mL of

sterile DMSO.

Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly until the Afzelin is

completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used

to aid dissolution if necessary.

Storage: Aliquot the 10 mM stock solution into smaller volumes (e.g., 20-50 µL) in sterile,

light-protected tubes. Store at -80°C for long-term use.

Stock Solution Preparation Table (for 1 mL final volume)

Desired Concentration Mass of Afzelin (mg) Volume of DMSO (mL)

1 mM 0.432 1

5 mM 2.16 1

10 mM 4.32 1

20 mM 8.64 1

Protocol 2: Preparation of Working Solutions for Cell Culture

Working solutions are prepared by diluting the primary stock solution in cell culture medium to

the desired final concentration for the experiment.

Materials:

10 mM Afzelin primary stock solution in DMSO

Sterile, pre-warmed complete cell culture medium

Sterile tubes for dilution
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Procedure:

Thaw the Primary Stock: Remove one aliquot of the 10 mM Afzelin stock solution from the

-80°C freezer and thaw it at room temperature.

Calculate Dilution: Use the formula C₁V₁ = C₂V₂ to determine the volume of stock solution

needed.

C₁ = Concentration of the primary stock solution (10 mM or 10,000 µM)

V₁ = Volume of the primary stock solution to be added (unknown)

C₂ = Desired final concentration of the working solution (e.g., 100 µM)

V₂ = Final volume of the working solution (e.g., 1 mL or 1000 µL)

V₁ = (C₂ x V₂) / C₁ = (100 µM x 1000 µL) / 10,000 µM = 10 µL

Prepare Working Solution: In a sterile tube, add 990 µL of pre-warmed cell culture medium.

Add the calculated 10 µL of the 10 mM Afzelin stock solution to the medium.

Mix and Apply: Mix gently by pipetting or inverting the tube. Immediately add the working

solution to the cell culture wells to achieve the final desired concentration.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (in this

case, 10 µL per 1 mL of medium, for a final concentration of 1%) to the cell culture medium

without Afzelin. This is crucial to ensure that any observed effects are due to Afzelin and

not the solvent.

In Vitro Concentrations and Observed Effects

The optimal concentration of Afzelin will vary depending on the cell type and the specific

biological question being investigated. The following table summarizes concentrations used in

published studies.
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Cell Line
Concentration
Range

Observed Effect Reference

AGS (Gastric Cancer) 60 - 120 µM

Induction of apoptosis;

increased Bax and

caspases.

A549 (Lung Cancer) 60 - 120 µM
Induction of apoptotic

cell death.

PC-3 (Prostate

Cancer)
1 µg/mL (~2.3 µM)

Significant decrease

in cell proliferation.

H9C2

(Cardiomyocytes)
20 - 80 µM

Protection against

Doxorubicin-induced

toxicity.

Various Lung Cancer

Lines
0 - 1000 µg/mL

Cytotoxicity

assessment via MTT

assay.
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Caption: Workflow for preparing Afzelin stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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